(3-(3,4-DIMETHYL-9-OXO-9H-THIOXANTHEN-2- YLOXY)-2-OH-PROPYL)TRI-ME-AMMON CL 97
(3-(3,4-DIMETHYL-9-OXO-9H-THIOXANTHEN-2- YLOXY)-2-OH-PROPYL)TRI-ME-AMMON CL 97
Brand Name:
Vulcanchem
CAS No.:
103430-24-6
VCID:
VC0034898
InChI:
InChI=1S/C21H26NO3S.ClH/c1-13-14(2)21-17(20(24)16-8-6-7-9-19(16)26-21)10-18(13)25-12-15(23)11-22(3,4)5;/h6-10,15,23H,11-12H2,1-5H3;1H/q+1;/p-1
SMILES:
CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)OCC(C[N+](C)(C)C)O.[Cl-]
Molecular Formula:
C21H26ClNO3S
Molecular Weight:
408 g/mol
(3-(3,4-DIMETHYL-9-OXO-9H-THIOXANTHEN-2- YLOXY)-2-OH-PROPYL)TRI-ME-AMMON CL 97
CAS No.: 103430-24-6
Main Products
VCID: VC0034898
Molecular Formula: C21H26ClNO3S
Molecular Weight: 408 g/mol
| CAS No. | 103430-24-6 |
|---|---|
| Product Name | (3-(3,4-DIMETHYL-9-OXO-9H-THIOXANTHEN-2- YLOXY)-2-OH-PROPYL)TRI-ME-AMMON CL 97 |
| Molecular Formula | C21H26ClNO3S |
| Molecular Weight | 408 g/mol |
| IUPAC Name | [3-(3,4-dimethyl-9-oxothioxanthen-2-yl)oxy-2-hydroxypropyl]-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C21H26NO3S.ClH/c1-13-14(2)21-17(20(24)16-8-6-7-9-19(16)26-21)10-18(13)25-12-15(23)11-22(3,4)5;/h6-10,15,23H,11-12H2,1-5H3;1H/q+1;/p-1 |
| Standard InChIKey | KLQWZWNTTNRVOZ-UHFFFAOYSA-M |
| SMILES | CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)OCC(C[N+](C)(C)C)O.[Cl-] |
| Canonical SMILES | CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)OCC(C[N+](C)(C)C)O.[Cl-] |
| Synonyms | 2-hydroxy-3-(3,4-dimethyl-9-oxo-9H-thioxanthen-2-yloxy)-N,N,N-trimethyl-1-propanaminium chloride Quantacure QTX |
| PubChem Compound | 128383 |
| Last Modified | Nov 11 2021 |
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